2-Oxoazetidine-1-acetic acid

• Molecular Formula: C5H7NO3
• Molecular Weight: 129.11 g/mol
• IUPAC Name: 2-(2-oxoazetidin-1-yl)acetic acid
• InChI: InChI=1S/C5H7NO3/c7-4-1-2-6(4)3-5(8)9/h1-3H2,(H,8,9)
• InChI Key: RZRRJTZLVKZGRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1=O)CC(=O)O

Description

2-Oxoazetidine-1-acetic acid is a useful research compound. Its molecular formula is C5H7NO3 and its molecular weight is 129.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 28 ml of methanol was dissolved 1.44 g of ethyl α-(2-oxo-1-azetidinyl)acetate (19) and 10 ml of a 1N sodium hydroxide aqueous solution was dropwise added to the solution under ice cooling. The mixture was reacted at 10° to 15° C. for 1 hour. The reaction solution was ice-cooled and 10 ml of 1N-hydrochloric acid was added thereto. Methanol was removed by distillation under reduced pressure. After the remaining aqueous solution was saturated with sodium chloride, the mixture was extracted 3 times with 140 ml of ethyl acetate. The ethyl acetate extracts were combined and dried over anhydrous sodium sulfate and then concentrated to obtain 950 mg of α-(2-oxo-1-azetidinyl)acetic acid (20).